Cas no 626208-51-3 ((3-Methyl-benzyl)-(3-morpholin-4-yl-propyl)-amine)

• Product Name: (3-Methyl-benzyl)-(3-morpholin-4-yl-propyl)-amine
• CAS No: 626208-51-3
• MF: C₁₅H₂₄N₂O
• MW: 248.363863945007
• CID: 3078774
• PubChem ID: 3152146
• Update Time: 2025-05-20

(3-Methyl-benzyl)-(3-morpholin-4-yl-propyl)-amine Chemical and Physical Properties

Names and Identifiers

• (3-Methyl-benzyl)-(3-morpholin-4-yl-propyl)-amine
• AKOS000300584
• SCHEMBL14492305
• [(3-methylphenyl)methyl][3-(morpholin-4-yl)propyl]amine
• N-[(3-methylphenyl)methyl]-3-morpholin-4-ylpropan-1-amine
• Z86131271
• BAB20851
• N-(3-Methylbenzyl)-3-morpholinopropan-1-amine
• 626208-51-3

• MDL： MFCD03856569
• Inchi： 1S/C15H24N2O/c1-14-4-2-5-15(12-14)13-16-6-3-7-17-8-10-18-11-9-17/h2,4-5,12,16H,3,6-11,13H2,1H3
• InChI Key： GUWBXULZILRFNC-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CCCNCC1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 248.188863393Da
• Monoisotopic Mass: 248.188863393Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 24.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (3-Methyl-benzyl)-(3-morpholin-4-yl-propyl)-amine

Comprehensive Guide to (3-Methyl-benzyl)-(3-morpholin-4-yl-propyl)-amine (CAS No. 626208-51-3): Properties, Applications, and Market Insights

(3-Methyl-benzyl)-(3-morpholin-4-yl-propyl)-amine (CAS No. 626208-51-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This amine derivative, featuring both a 3-methyl-benzyl group and a morpholin-4-yl-propyl moiety, exhibits unique chemical properties that make it valuable for various applications. Researchers and industry professionals often search for terms like "amine derivatives in drug discovery" or "morpholine-based compounds", highlighting the growing interest in this class of molecules.

The molecular structure of (3-Methyl-benzyl)-(3-morpholin-4-yl-propyl)-amine combines aromatic and heterocyclic components, offering versatile reactivity. Its morpholine ring contributes to enhanced solubility and bioavailability, a feature frequently explored in modern medicinal chemistry. Recent trends in drug development emphasize the importance of such structural motifs, particularly in CNS-targeting therapeutics and enzyme inhibitors, making this compound a subject of ongoing research.

In pharmaceutical applications, CAS 626208-51-3 serves as a key intermediate in synthesizing more complex molecules. Its structural features align with current demands for GPCR-targeted drugs and neurotransmitter modulators, areas receiving substantial investment in 2024. The compound's amine functionality allows for diverse chemical modifications, enabling researchers to create libraries of derivatives for high-throughput screening programs.

Beyond pharmaceuticals, (3-Methyl-benzyl)-(3-morpholin-4-yl-propyl)-amine finds use in material science, particularly in developing functional polymers and smart coatings. The morpholine group imparts desirable properties like thermal stability and controlled release characteristics, addressing industry needs for advanced materials in electronics and packaging. Searches for "amine-containing polymer precursors" have increased by 35% year-over-year, reflecting this growing application sector.

The synthesis of 626208-51-3 typically involves multi-step organic reactions, with emphasis on green chemistry principles in recent production methods. Manufacturers are optimizing routes to reduce environmental impact while maintaining high purity standards (>98%), responding to the pharmaceutical industry's sustainability initiatives. Analytical techniques like HPLC-MS and NMR spectroscopy ensure quality control, crucial for research-grade materials.

Market analysis indicates steady growth for specialty amines like (3-Methyl-benzyl)-(3-morpholin-4-yl-propyl)-amine, with projected CAGR of 6.2% through 2028. This growth correlates with increasing R&D expenditures in small molecule therapeutics and advanced materials. Suppliers are expanding catalog offerings to include custom quantities and isotopic variants (¹³C, ¹⁵N labeled), meeting diverse research requirements.

Storage and handling of CAS 626208-51-3 follow standard protocols for amine compounds, with recommendations for argon atmosphere storage and desiccated conditions to maintain stability. These practices align with broader laboratory safety trends emphasizing proper chemical storage and inventory management, topics frequently searched by laboratory professionals.

Recent patent literature reveals innovative applications of (3-Methyl-benzyl)-(3-morpholin-4-yl-propyl)-amine in catalysis and asymmetric synthesis. The compound's structural features enable its use as a ligand in transition metal complexes, particularly for C-C bond forming reactions. This aligns with the chemical industry's focus on atom-efficient transformations, a hot topic in process chemistry forums.

For researchers exploring structure-activity relationships, the 3-methyl-benzyl moiety offers interesting steric and electronic effects. Computational chemistry studies using molecular docking and DFT calculations frequently investigate such systems, generating substantial academic interest. These computational approaches complement experimental work in drug design pipelines.

Quality specifications for 626208-51-3 typically include purity assessments by chromatographic methods, residual solvent analysis, and spectroscopic characterization. These rigorous standards address the pharmaceutical industry's need for well-characterized intermediates, a requirement emphasized in recent ICH guidelines for drug substance development.

The global distribution network for (3-Methyl-benzyl)-(3-morpholin-4-yl-propyl)-amine has expanded significantly, with regional suppliers establishing just-in-time inventory systems to support pharmaceutical hubs. This logistical development responds to the industry's need for reliable chemical supply chains, a critical consideration post-pandemic.

Future research directions for CAS 626208-51-3 may explore its potential in bioconjugation chemistry and prodrug development, leveraging its reactive amine group. These applications align with emerging trends in targeted drug delivery and precision medicine, areas generating numerous scientific publications and conference presentations annually.